Cas no 1000018-29-0 (1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine)

• Product Name: 1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine
• CAS No: 1000018-29-0
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 2128599
• Update Time: 2025-06-07

1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine
• 1-[(2-Methyl-4-methylsulfonyl-6-nitro)phenyl]-piperazine
• 1-[(2-Methyl-4-methylsulfonyl-6-nitro)phenyl]piperazine
• OR2725

• Inchi： 1S/C12H17N3O4S/c1-9-7-10(20(2,18)19)8-11(15(16)17)12(9)14-5-3-13-4-6-14/h7-8,13H,3-6H2,1-2H3
• InChI Key： QPJJKMMOKHYSIW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=C(C)C=1)N1CCNCC1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 450
• Topological Polar Surface Area: 104

Additional information on 1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine

1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine: A Comprehensive Overview

1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine, with the CAS number 1000018-29-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is notable for its complex structure, which includes a piperazine ring fused with a substituted phenyl group. The phenyl group is further modified with a methylsulphonyl group, a nitro group, and a methyl substituent, making it a versatile molecule with potential applications in drug development.

The synthesis of 1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine involves multi-step reactions, including nucleophilic substitution and aromatic substitution processes. Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, ensuring high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, which has significantly contributed to its scalability for industrial applications.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that 1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine exhibits potent activity against various biological targets, including enzymes involved in neurodegenerative diseases and inflammatory pathways. For instance, recent research has highlighted its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. This makes it a promising candidate for the development of anti-inflammatory agents.

In addition to its pharmacological applications, this compound has also been investigated for its potential in the field of radiopharmaceuticals. The presence of the methylsulphonyl group provides a site for radiolabeling, enabling its use in imaging techniques such as positron emission tomography (PET). Recent studies have explored the use of 1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine as a radiotracer for targeting specific receptors in the brain, offering new avenues for early diagnosis of neurological disorders.

The structural complexity of 1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine also lends itself to various chemical modifications. Researchers have been actively exploring analogs of this compound by altering the substituents on the phenyl ring or modifying the piperazine moiety. These modifications aim to enhance its bioavailability, selectivity, and efficacy, paving the way for next-generation therapeutic agents.

From an environmental perspective, the synthesis and application of 1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine have been carefully evaluated to ensure minimal ecological impact. Green chemistry principles have been integrated into its production process, reducing waste generation and energy consumption. This commitment to sustainability aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, 1-[2-Methyl-4-(methylsulphonyl)-6-nitrophenyl]piperazine (CAS No: 1000018-29-0) represents a cutting-edge molecule with diverse applications in pharmacology, imaging, and chemical synthesis. Its unique structure and functional groups make it a valuable tool in drug discovery and development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern medicine.